Cas no 62348-13-4 (Isoxazole-5-carbonyl chloride)

Isoxazole-5-carbonyl chloride structure

Product Name:Isoxazole-5-carbonyl chloride

CAS No:62348-13-4

MF:C₄H₂ClNO₂

MW:131.517179965973

MDL:MFCD00067868

CID:90175

PubChem ID:24882763

Update Time:2025-04-18

Isoxazole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- Isoxazole-5-carbonyl chloride
- 5-Isoxazolecarboxylic acid chloride
- 1,2-oxazole-5-carbonyl chloride
- 2-isooxazolecarboxylic acid chloride
- 5-Isoxazolecarbonylchloride
- isooxazole-5-carbonyl chloride
- isoxazol-5-ylcarbonyl chloride
- isoxazole-5-carboxylic acid chloride
- 1',3'H6OH3Mepiro-2H-1-BePy-2,2'-(1H) IND
- D82349
- FT-0620535
- J-640153
- DTXSID20371542
- isoxazole-5-carbonyl-chloride
- MFCD00067868
- AKOS005254597
- PS-10802
- Isoxazole-5-carbonyl chloride, 97%
- 62348-13-4
- Isoxazole-5-carbonylchloride
- isoxazol-5-carbonylchloride
- A833727
- SCHEMBL193873
- J-521611
- J-800156
- 5-isoxazolecarbonyl chloride
- isoxazol-5-carbonyl chloride
- GEO-01627
- BBL103909
- DB-054137
- DTXCID40322576
- STL557719
- MDL： MFCD00067868
- Inchi： 1S/C4H2ClNO2/c5-4(7)3-1-2-6-8-3/h1-2H
- InChI Key： NASLINFISOTVJJ-UHFFFAOYSA-N
- SMILES： ClC(C1=CC=NO1)=O
- BRN： 4375023

Computed Properties

Exact Mass: 130.97700
Monoisotopic Mass: 130.977
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.2
Topological Polar Surface Area: 43.1A^2

Experimental Properties

Color/Form: Irritant colorless liquid
Density: 1.362 g/mL at 25 °C(lit.)
Boiling Point: 167-168 °C(lit.)
Flash Point: 190 °F
Refractive Index: n20/D 1.4980(lit.)
PSA: 43.10000
LogP: 1.05360
Sensitiveness: Moisture Sensitive
Solubility: React with water.

Isoxazole-5-carbonyl chloride Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H314
Warning Statement： P280-P305+P351+P338-P310
Hazardous Material transportation number：UN 3265 8/PG 2
WGK Germany：3
Hazard Category Code： 34
Safety Instruction： S26-S36/37/39-S45
Hazardous Material Identification：
HazardClass：8
PackingGroup：II
Packing Group：II
Hazard Level：8
Risk Phrases：R34
Packing Group：II
Safety Term：8
Storage Condition：Stored in nitrogen

Isoxazole-5-carbonyl chloride Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Isoxazole-5-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UV844-1g	Isoxazole-5-carbonyl chloride	62348-13-4	97%	1g	650.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UV844-200mg	Isoxazole-5-carbonyl chloride	62348-13-4	97%	200mg	186.0CNY	2021-07-14
Fluorochem	017346-1g	Isoxazole-5-carbonyl chloride	62348-13-4	95%	1g	￡25.00	2022-03-01
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Fluorochem	017346-10g	Isoxazole-5-carbonyl chloride	62348-13-4	95%	10g	￡160.00	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD2189-100mg	Isoxazole-5-carbonyl chloride	62348-13-4	97%	100mg	￥138.0	2022-02-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD2189-250mg	Isoxazole-5-carbonyl chloride	62348-13-4	97%	250mg	￥208.0	2024-04-18
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD2189-5g	Isoxazole-5-carbonyl chloride	62348-13-4	97%	5g	￥1643.0	2024-04-18
Apollo Scientific	OR46582-1g	Isoxazole-5-carbonyl chloride	62348-13-4	tech	1g	£32.00	2025-02-20

Isoxazole-5-carbonyl chloride Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:62348-13-4)Isoxazole-5-carbonyl chloride

Order Number:A833727

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:34

Price ($):197.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

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